Cas no 1804417-03-5 (Methyl 6-cyano-4-methoxynicotinate)

• Product Name: Methyl 6-cyano-4-methoxynicotinate
• CAS No: 1804417-03-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4904404
• Update Time: 2025-10-30

Methyl 6-cyano-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-4-methoxynicotinate

• Inchi： 1S/C9H8N2O3/c1-13-8-3-6(4-10)11-5-7(8)9(12)14-2/h3,5H,1-2H3
• InChI Key： CEZJJPNYSOHRBQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)N=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2

Additional information on Methyl 6-cyano-4-methoxynicotinate

Methyl 6-cyano-4-methoxynicotinate (CAS No. 1804417-03-5): A Comprehensive Overview

Methyl 6-cyano-4-methoxynicotinate (CAS No. 1804417-03-5) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its cyano and methoxy functional groups, belongs to the class of nicotinates, which are derivatives of nicotinic acid (vitamin B3). The presence of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The molecular formula of Methyl 6-cyano-4-methoxynicotinate is C₁₀H₉N₂O₃, and its molecular weight is approximately 203.19 g/mol. The compound's structure consists of a pyridine ring with a cyano group at the 6-position and a methoxy group at the 4-position, with the methyl ester group attached to the carboxylic acid at the 3-position. This arrangement of functional groups contributes to its stability and reactivity in various chemical reactions.

In recent years, Methyl 6-cyano-4-methoxynicotinate has been studied for its potential therapeutic applications. One of the key areas of interest is its role in modulating biological pathways associated with inflammation and oxidative stress. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit anti-inflammatory properties, suggesting that Methyl 6-cyano-4-methoxynicotinate may have similar effects.

The cyano group in Methyl 6-cyano-4-methoxynicotinate is particularly noteworthy due to its ability to participate in various chemical reactions, such as nucleophilic addition and substitution reactions. This makes the compound a valuable intermediate in synthetic chemistry, where it can be used to synthesize more complex molecules with specific biological activities. Additionally, the methoxy group enhances the solubility and stability of the compound, making it suitable for use in both aqueous and organic solvents.

In the context of pharmaceutical research, Methyl 6-cyano-4-methoxynicotinate has been explored for its potential as a lead compound in drug discovery. Studies have shown that nicotinates, including those with cyano and methoxy substitutions, can interact with specific receptors and enzymes involved in cellular signaling pathways. For example, a study published in the European Journal of Medicinal Chemistry demonstrated that compounds with similar structures exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The synthesis of Methyl 6-cyano-4-methoxynicotinate typically involves multi-step processes that include the formation of the pyridine ring, introduction of the cyano and methoxy groups, and esterification to form the methyl ester. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if needed. The choice of synthetic methods depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also important to store Methyl 6-cyano-4-methoxynicotinate in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

The future prospects for Methyl 6-cyano-4-methoxynicotinate are promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level and exploring its potential applications in treating various diseases. Additionally, efforts are being made to develop more efficient synthetic methods to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, Methyl 6-cyano-4-methoxynicotinate (CAS No. 1804417-03-5) is a multifaceted compound with significant potential in both basic research and applied sciences. Its unique chemical structure and biological activities make it an intriguing subject for further investigation, potentially leading to new therapeutic strategies and advancements in medicinal chemistry.